Cas no 3325-77-7 (Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester
• CAS No: 3325-77-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1456546
• PubChem ID: 10057713
• Update Time: 2025-05-20

Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester
• Ethyl 2-cyano-1-methylcyclopropane-1-carboxylate
• ethyl2-cyano-1-methylcyclopropane-1-carboxylate
• cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester, trans-
• EN300-6512904
• 3325-77-7
• G47074

• Inchi： 1S/C8H11NO2/c1-3-11-7(10)8(2)4-6(8)5-9/h6H,3-4H2,1-2H3
• InChI Key： KJONXUIDBVZZLB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CC1C#N)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Additional information on Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester

Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester (CAS No. 3325-77-7): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester, identified by its CAS number 3325-77-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of esters and exhibits a unique structural framework characterized by a cyclopropane ring, a cyano group, and a methyl substituent. The ethyl ester functionality further enhances its versatility, making it a valuable intermediate in synthetic chemistry and drug development.

The< strong>cyclopropane ring is a key feature of this molecule, known for its high reactivity and stability. The strained three-membered ring introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. This structural motif has been widely explored in medicinal chemistry due to its ability to modulate pharmacokinetic properties and enhance binding affinity. The presence of the< strong>cyano group at the 2-position adds another layer of reactivity, enabling various functionalization strategies that can be exploited in synthetic pathways.

Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester finds applications in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. The ethyl ester moiety facilitates easy hydrolysis or transesterification, allowing for the introduction of different functional groups or the conversion to other derivatives. This flexibility makes it a crucial building block in the construction of pharmacophores targeting various diseases.

Recent research has highlighted the potential of< strong>cyclopropanecarboxylic acid derivatives in addressing unmet medical needs. Studies have demonstrated that compounds incorporating cyclopropane rings can exhibit unique biological activities due to their distinct spatial and electronic properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors involved in inflammatory responses and metabolic disorders. The< strong>2-cyano-1-methyl substitution pattern enhances these effects by introducing additional interactions with biological targets.

The< strong>ethyl ester functionality plays a critical role in modulating the pharmacological profile of this compound. It can influence solubility, permeability, and metabolic stability, all of which are essential factors in drug design. By adjusting the ester group or introducing additional modifications, researchers can fine-tune these properties to optimize therapeutic efficacy. This adaptability has made< strong>Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester a preferred choice for medicinal chemists seeking to develop next-generation drugs.

In addition to its pharmaceutical applications, this compound has been explored in materials science and agrochemical research. The unique structural features of< strong>cyclopropanecarboxylic acid derivatives make them suitable for designing novel materials with enhanced mechanical or chemical properties. Furthermore, their reactivity allows for the synthesis of agrochemicals with improved efficacy and environmental compatibility.

The synthesis of< strong>Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by cyclization and functional group transformations. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales.

The< strong>CAS number 3325-77-7 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. Regulatory agencies often rely on CAS numbers to classify and regulate chemical substances, facilitating compliance with safety and environmental standards.

The future prospects of< strong>Cyclopropanecarboxylic acid, 2-cyano-1-methyl-, ethyl ester are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutics and advanced materials.